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Compound Name: 2,9-Undecadiyne

Cat. No.: B156592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthesis of 2,9-
undecadiyne, a symmetrical internal diyne. While public database entries confirm its existence

and provide basic physicochemical properties, a definitive seminal publication detailing its initial

discovery and synthesis remains elusive in readily accessible scientific literature. This review,

therefore, focuses on the plausible synthetic routes based on established organic chemistry

principles and available data for similar compounds.

Plausible Synthesis and Characterization
Based on the structure of 2,9-undecadiyne, the most probable synthetic pathway involves the

alkylation of a smaller terminal alkyne. A likely approach is the reaction of 1-pentyne with a

suitable base to form a pentynyl anion, followed by coupling with a five-carbon electrophile.

A standard and effective method for such a transformation is the reaction of a terminal alkyne

with a strong base, such as sodium amide (NaNH₂) in liquid ammonia, to generate a potent

nucleophile.[1][2][3] This acetylide anion can then participate in a nucleophilic substitution

(SN2) reaction with an appropriate alkyl halide.[1][3]

Postulated Synthetic Pathway
A logical synthetic route to 2,9-undecadiyne would involve the following steps:
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Deprotonation of 1-Pentyne: 1-Pentyne is treated with sodium amide in liquid ammonia. The

strongly basic amide anion removes the acidic terminal proton from the alkyne, forming the

sodium salt of the pentynyl anion (a sodium acetylide).[2][3]

Alkylation with a 1,5-Dihalopentane: The resulting pentynyl anion is then reacted with a 1,5-

dihalopentane, such as 1,5-dibromopentane. The nucleophilic carbon of the acetylide attacks

one of the electrophilic carbons of the dihalopentane, displacing a bromide ion in an SN2

reaction. A second equivalent of the pentynyl anion would then react at the other end of the

pentane chain to form the carbon skeleton of 2,9-undecadiyne.

The overall postulated reaction is as follows:

Step 1: Deprotonation

Step 2: Alkylation

2 x CH3CH2CH2C≡CH 2 x CH3CH2CH2C≡C-Na+

2 x NaNH2

2 x NH3

Br(CH2)5Br

CH3CH2CH2C≡C(CH2)5C≡CCH2CH2CH3 2 x NaBr

Click to download full resolution via product page
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Postulated synthesis of 2,9-Undecadiyne.

Physicochemical and Spectroscopic Data
While the primary literature on the discovery of 2,9-undecadiyne is not readily available, its

physicochemical properties and some spectroscopic data have been compiled in chemical

databases.

Property Value Source

Molecular Formula C₁₁H₁₆ PubChem[4]

IUPAC Name undeca-2,9-diyne PubChem[4]

CAS Number 1785-53-1 PubChem[4]

Molecular Weight 148.25 g/mol PubChem[4]

Boiling Point Not available

Melting Point Not available

Density Not available

Spectroscopic data is essential for the structural elucidation and confirmation of synthesized

compounds. The following data for 2,9-undecadiyne is available from public repositories:

Spectroscopic Data Details Source

¹³C NMR Spectrum available

GC-MS Spectrum available

The absence of detailed experimental protocols and characterization data in peer-reviewed

journals is a notable gap in the scientific record for this compound. Further investigation into

older or less-digitized chemical literature may be required to uncover the original discovery and

synthesis of 2,9-undecadiyne. Researchers working with this compound are encouraged to

perform thorough characterization and publish their findings to contribute to the public body of

knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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